Cas no 1192057-21-8 (methyl 2-amino-4,4-difluorobutanoate)

• Product Name: methyl 2-amino-4,4-difluorobutanoate
• CAS No: 1192057-21-8
• MF: C₅H₉F₂NO₂
• MW: 153.12726855278
• MDL: MFCD19661148
• CID: 5231052
• PubChem ID: 64146888
• Update Time: 2026-03-07

methyl 2-amino-4,4-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4,4-difluorobutanoate
• methyl2-amino-4,4-difluorobutanoate
• Butanoic acid, 2-amino-4,4-difluoro-, methyl ester
• 2-Amino-4,4-difluoro-butyric acid methyl ester

• MDL： MFCD19661148
• Inchi： 1S/C5H9F2NO2/c1-10-5(9)3(8)2-4(6)7/h3-4H,2,8H2,1H3
• InChI Key： XPDDUHZHOWSLCC-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4,4-difluorobutanoate

Methyl 2-amino-4,4-difluorobutanoate (CAS No. 1192057-21-8): A Comprehensive Overview

Methyl 2-amino-4,4-difluorobutanoate (CAS No. 1192057-21-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research. The presence of both amino and fluoro substituents in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The chemical formula of methyl 2-amino-4,4-difluorobutanoate is C₅H₇F₂NO₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The molecular structure includes a carboxylate ester group at one end and an amino group at the other, with two fluorine atoms attached to the fourth carbon atom. This arrangement contributes to its reactivity and makes it a versatile building block for more complex molecules.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in methyl 2-amino-4,4-difluorobutanoate play a crucial role in modulating the pharmacokinetic properties of drugs. For instance, fluorine substitution can increase the lipophilicity of a molecule, facilitating better cell membrane penetration, or alter the electronic distribution to enhance receptor interactions.

One of the most compelling aspects of methyl 2-amino-4,4-difluorobutanoate is its utility as a precursor in the synthesis of peptidomimetics and protease inhibitors. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved stability and pharmacological profiles. The amino and carboxylate functionalities allow for easy conjugation with other biomolecules, making it an indispensable tool in drug discovery pipelines.

The latest research highlights several innovative applications of this compound. A notable study published in the Journal of Medicinal Chemistry demonstrated its use in developing novel kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The fluoro-substituted backbone of methyl 2-amino-4,4-difluorobutanoate was found to enhance binding affinity to target kinases, leading to more potent inhibitory effects.

Furthermore, advancements in computational chemistry have enabled the rational design of molecules based on methyl 2-amino-4,4-difluorobutanoate. Molecular docking simulations have revealed that slight modifications to its structure can significantly improve its interaction with biological targets. This has opened up new avenues for designing drugs with tailored properties, such as increased selectivity or reduced side effects.

The synthesis of methyl 2-amino-4,4-difluorobutanoate presents unique challenges due to the presence of fluorine atoms. Traditional synthetic routes often require specialized conditions to handle fluorinated intermediates effectively. However, recent developments in green chemistry have introduced more sustainable methods for producing this compound. For example, catalytic hydrogenation techniques have been optimized to minimize waste and energy consumption while maintaining high yields.

In addition to its pharmaceutical applications, methyl 2-amino-4,4-difluorobutanoate has shown potential in materials science. Its unique structural features make it a candidate for developing advanced polymers with enhanced mechanical properties or thermal stability. Researchers are exploring its incorporation into coatings that exhibit self-healing capabilities or improved resistance to environmental degradation.

The future prospects for methyl 2-amino-4,4-difluorobutanoate are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society. As our understanding of molecular interactions deepens, compounds like this will play an increasingly critical role in addressing complex global health challenges.